Cas no 1421465-67-9 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 1421465-67-9
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5939671
• PubChem ID: 71788742
• Update Time: 2025-10-28

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide
• CID 71788742
• F6200-3497
• 1421465-67-9
• AKOS024538252

• Inchi： 1S/C18H21NO3/c1-12-10-16(13(2)22-12)17(20)19-11-18(21,15-8-9-15)14-6-4-3-5-7-14/h3-7,10,15,21H,8-9,11H2,1-2H3,(H,19,20)
• InChI Key： XIINPCMKQBIMDW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(CNC(C1C=C(C)OC=1C)=O)C1CC1

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide

N-(2-Cyclopropyl-2-Hydroxy-2-Phenylethyl)-2,5-Dimethylfuran-3-Carboxamide

The compound N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide, with CAS No. 1421465-67-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a cyclopropyl group, a hydroxyl group, and a phenylethyl moiety, all of which contribute to its distinctive chemical properties. The presence of the cyclopropyl group introduces strain into the molecule, making it highly reactive in certain chemical reactions. The hydroxyl group adds to the compound's polarity and hydrogen bonding capabilities, while the phenylethyl group imparts aromaticity and enhances the molecule's stability.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its use in drug design due to its ability to form stable amide bonds with other molecules. The dimethylfuran moiety within the structure has been shown to enhance the compound's solubility in organic solvents, making it an ideal candidate for use in pharmaceutical formulations. Furthermore, the compound's ability to undergo various types of condensation reactions has made it a valuable building block in organic synthesis.

In terms of synthesis, this compound is typically prepared through a multi-step process that involves the reaction of an appropriate carboxylic acid with an amine derivative. The synthesis pathway often includes steps such as esterification, amidation, and cyclization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The physical properties of this compound are equally intriguing. It has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound exhibits moderate fluorescence under UV light, which could be exploited in sensing applications.

One of the most exciting areas of research involving this compound is its application in polymer chemistry. Scientists have successfully incorporated it into polymeric materials to create stimuli-responsive systems that can respond to changes in temperature or pH. These materials have potential applications in drug delivery systems and smart packaging technologies.

Moreover, recent studies have demonstrated that this compound can act as a catalyst in certain enantioselective reactions. Its chiral centers provide a platform for asymmetric induction, making it a promising candidate for use in asymmetric catalysis. This property has opened new avenues for its application in the synthesis of complex natural products and pharmaceutical intermediates.

In conclusion, N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-2,5-dimethylfuran-3-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working at the forefront of organic chemistry and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.